Cas no 834882-13-2 (Cholestan-3-ol, 4,5-epoxy-)

• Product name: Cholestan-3-ol, 4,5-epoxy-
• CAS No: 834882-13-2
• MF: C₂₇H₄₆O₂
• MW: 402.65294
• CID: 670836
• PubChem ID: 71415342

Cholestan-3-ol, 4,5-epoxy- Chemical and Physical Properties

Names and Identifiers

• Cholestan-3-ol, 4,5-epoxy-
• DTXSID70834758
• 4,5-Epoxycholestan-3-ol
• 834882-13-2

• Inchi： InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)20-9-10-21-19-11-16-27-24(29-27)23(28)13-15-26(27,5)22(19)12-14-25(20,21)4/h17-24,28H,6-16H2,1-5H3/t18-,19+,20-,21+,22+,23?,24?,25-,26-,27?/m1/s1
• InChI Key： AJIBEBUBGLMKAS-WPIAOCQFSA-N
• SMILES： CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC45C3(CCC(C4O5)O)C)C

Computed Properties

• Exact Mass: 402.349780706g/mol
• Monoisotopic Mass: 402.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 32.8Ų